Cas no 1959074-54-4 (2-benzoyl-4-bromo-3,5-dimethylphenol)

• Product Name: 2-benzoyl-4-bromo-3,5-dimethylphenol
• CAS No: 1959074-54-4
• MF: C₁₅H₁₃BrO₂
• MW: 305.166523694992
• CID: 6076757
• PubChem ID: 107726104
• Update Time: 2024-01-10

2-benzoyl-4-bromo-3,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-benzoyl-4-bromo-3,5-dimethylphenol
• EN300-1276737
• 1959074-54-4

• Inchi： 1S/C15H13BrO2/c1-9-8-12(17)13(10(2)14(9)16)15(18)11-6-4-3-5-7-11/h3-8,17H,1-2H3
• InChI Key： DTIWGVBSWCLWBC-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C(C(C2C=CC=CC=2)=O)=C1C)O

Computed Properties

• Exact Mass: 304.00989g/mol
• Monoisotopic Mass: 304.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones